Cas no 678559-60-9 (2-(4-Chloro-benzylsulfanyl)-1-ethyl-1H-benzoimidazole)

• Product Name: 2-(4-Chloro-benzylsulfanyl)-1-ethyl-1H-benzoimidazole
• CAS No: 678559-60-9
• MF: C₁₆H₁₅ClN₂S
• MW: 302.821701288223
• CID: 2677072
• PubChem ID: 46731772
• Update Time: 2025-04-21

2-(4-Chloro-benzylsulfanyl)-1-ethyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-BENZIMIDAZOLE, 2-[[(4-CHLOROPHENYL)METHYL]THIO]-1-ETHYL-
• 678559-60-9
• AKOS025244172
• 2-(4-Chloro-benzylsulfanyl)-1-ethyl-1H-benzoimidazole
• 2-((4-Chlorobenzyl)thio)-1-ethyl-1H-benzo[d]imidazole

• Inchi： 1S/C16H15ClN2S/c1-2-19-15-6-4-3-5-14(15)18-16(19)20-11-12-7-9-13(17)10-8-12/h3-10H,2,11H2,1H3
• InChI Key： UTTBTGYRWXUPKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NC2C=CC=CC=2N1CC

Computed Properties

• Exact Mass: 302.064
• Monoisotopic Mass: 302.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 4.7